Cas no 90922-11-5 (3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one
• CAS No: 90922-11-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6305541
• PubChem ID: 15445464
• Update Time: 2025-05-24

3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-27755245
• 90922-11-5
• SCHEMBL1603330
• 3-(dimethylamino)-3H-2-benzofuran-1-one
• 3-(dimethylamino)-1,3-dihydro-2-benzofuran-1-one
• 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one

• Inchi： 1S/C10H11NO2/c1-11(2)9-7-5-3-4-6-8(7)10(12)13-9/h3-6,9H,1-2H3
• InChI Key： ZCYZMPBYRCSPPN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1N(C)C)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one

Introduction to 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one (CAS No. 90922-11-5)

3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 90922-11-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which is a common motif in many biologically active molecules. The presence of a dimethylamino group at the 3-position introduces a basic nitrogen atom, making the molecule a potential candidate for further functionalization and exploration in drug discovery.

The structural framework of 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one imparts unique electronic and steric properties that can influence its reactivity and interaction with biological targets. The benzofuran core is known to be a privileged scaffold in medicinal chemistry, often found in natural products and synthetic drugs due to its ability to modulate various biological pathways. The dimethylamino substituent enhances the compound's solubility in polar solvents and may contribute to its pharmacokinetic profile, making it an attractive intermediate for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Researchers have been particularly focused on their role in modulating neurological and cardiovascular systems. For instance, studies have demonstrated that certain benzofuran-based compounds exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. The basic nitrogen atom present in 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one could serve as a site for further functionalization to develop novel inhibitors with improved selectivity and efficacy.

Moreover, the dimethylamino group can participate in hydrogen bonding interactions, both as a hydrogen bond acceptor and donor, which is crucial for designing molecules with high binding affinity to biological targets. This property has been exploited in the development of small-molecule drugs targeting protein-protein interactions and enzyme inhibition. The dihydropyrimidone moiety in the structure of 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one also suggests potential applications in medicinal chemistry, as dihydropyrimidones are known for their broad spectrum of biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one with high accuracy. Molecular docking studies have revealed that this compound can interact with various biological targets, including kinases and transcription factors, which are key players in cancer and inflammatory diseases. These findings highlight the compound's potential as a lead molecule for drug development.

The synthesis of 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the benzofuran core. The introduction of the dimethylamino group typically involves reductive amination or nucleophilic substitution reactions. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, which are essential for large-scale production.

In conclusion, 3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one (CAS No. 90922-11-5) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. The combination of computational studies and experimental investigations will be crucial in elucidating its pharmacological profile and developing novel therapeutic agents based on this compound.